Cas no 51989-46-9 (3'-Hydroxybupivacaine)

• Product Name: 3'-Hydroxybupivacaine
• CAS No: 51989-46-9
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 360921
• PubChem ID: 10380335
• Update Time: 2025-04-19

3'-Hydroxybupivacaine Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide, 1-butyl-N-(3-hydroxy-2,6-dimethylphenyl)-
• 1-butyl-N-(3-hydroxy-2,6-dimethylphenyl)piperidine-2-carboxamide
• 51989-46-9
• DTXSID60439039
• NS00096932
• 3'-Hydroxybupivacaine

• Inchi： 1S/C18H28N2O2/c1-4-5-11-20-12-7-6-8-15(20)18(22)19-17-13(2)9-10-16(21)14(17)3/h9-10,15,21H,4-8,11-12H2,1-3H3,(H,19,22)
• InChI Key： APYKFYXYNIYHGU-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCN1CCCC)NC1C(C)=CC=C(C=1C)O

Computed Properties

• Exact Mass: 304.21524
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives